![molecular formula C14H26FNO5 B6217376 tert-butyl (2S,4R)-2-{[(tert-butoxy)carbonyl]amino}-4-fluoro-5-hydroxypentanoate CAS No. 2751603-52-6](/img/no-structure.png)
tert-butyl (2S,4R)-2-{[(tert-butoxy)carbonyl]amino}-4-fluoro-5-hydroxypentanoate
Overview
Description
Tert-butyl (2S,4R)-2-{[(tert-butoxy)carbonyl]amino}-4-fluoro-5-hydroxypentanoate, also known as tert-Butyl (2S,4R)-2-{[(tert-butoxy)carbonyl]amino}-4-fluoro-5-hydroxy-3-methylpentanoate and abbreviated as TBFHP, is a synthetic organic compound with a broad range of applications in scientific research. It is a carboxylic acid ester of 2-amino-4-fluoro-5-hydroxy-3-methylpentanoic acid and tert-butyl alcohol. TBFHP has been widely used in organic synthesis, as a reagent for the preparation of pharmaceuticals, and in the study of enzyme kinetics.
Mechanism of Action
TBFHP acts as a catalyst in the formation of a variety of organic compounds. The mechanism of action of TBFHP is based on its ability to form an ester or amide bond with the substrate molecule. When TBFHP reacts with the substrate, it forms an ester or amide bond, which then undergoes a series of rearrangements and transformations to form the desired product.
Biochemical and Physiological Effects
TBFHP has been shown to have a variety of biochemical and physiological effects. It has been used in the study of enzyme kinetics, as a reagent for the preparation of pharmaceuticals, and in the synthesis of peptides. Additionally, TBFHP has been shown to have anti-inflammatory, anti-bacterial, and anti-viral effects.
Advantages and Limitations for Lab Experiments
TBFHP has a number of advantages and limitations for lab experiments. One advantage is its ability to form an ester or amide bond with the substrate molecule, which allows for the rapid synthesis of a variety of organic compounds. Additionally, TBFHP is relatively inexpensive and easy to obtain, making it a cost-effective reagent for scientific research. However, TBFHP is also limited in its ability to form stable ester and amide bonds, and it can be difficult to work with in certain laboratory conditions.
Future Directions
There are a number of potential future directions for the use of TBFHP in scientific research. One potential direction is the use of TBFHP in the development of new drug delivery systems. Additionally, TBFHP could be used in the development of new catalysts for organic synthesis, as well as in the study of enzyme kinetics and the synthesis of peptides. Finally, TBFHP could be used in the development of new analytical methods for the detection of organic compounds.
Synthesis Methods
TBFHP can be synthesized by two different methods. The first method involves the reaction of tert-butyl alcohol and 2-amino-4-fluoro-5-hydroxy-3-methylpentanoic acid in the presence of an acid catalyst. This reaction produces a tert-butyl ester of the acid, which can be isolated and purified. The second method involves the reaction of tert-butyl alcohol and 2-amino-4-fluoro-5-hydroxy-3-methylpentanoic acid in the presence of a base catalyst. This reaction produces a tert-butyl amide of the acid, which can also be isolated and purified.
Scientific Research Applications
TBFHP is a versatile reagent that has been used in a variety of scientific research applications. It has been used in the synthesis of a variety of compounds, including drugs, pharmaceuticals, and other organic molecules. Additionally, TBFHP has been used in the study of enzyme kinetics, as a reagent for the preparation of pharmaceuticals, and in the synthesis of peptides.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl (2S,4R)-2-{[(tert-butoxy)carbonyl]amino}-4-fluoro-5-hydroxypentanoate involves the protection of the amine group, followed by the addition of a fluoro group and a hydroxyl group to the pentanoate backbone. The tert-butyl group is then added to the amine group, and the tert-butoxycarbonyl group is removed to yield the final product.", "Starting Materials": [ "L-alanine", "tert-butyl chloroformate", "4-fluoropentanoic acid", "sodium hydroxide", "tert-butylamine", "diethyl ether", "hydrochloric acid", "sodium bicarbonate", "magnesium sulfate" ], "Reaction": [ "L-alanine is protected with tert-butyl chloroformate to yield tert-butyl (2S)-2-amino-4-methylpentanoate.", "4-fluoropentanoic acid is converted to its acid chloride using thionyl chloride.", "The acid chloride is then reacted with tert-butyl (2S)-2-amino-4-methylpentanoate in the presence of sodium hydroxide to yield tert-butyl (2S,4R)-2-{[(tert-butoxy)carbonyl]amino}-4-fluoropentanoate.", "The tert-butyl group is then added to the amine group using tert-butylamine and diethyl ether.", "The tert-butoxycarbonyl group is removed using hydrochloric acid and sodium bicarbonate to yield tert-butyl (2S,4R)-2-{[(tert-butoxy)carbonyl]amino}-4-fluoro-5-hydroxypentanoate.", "The product is purified using magnesium sulfate." ] } | |
CAS RN |
2751603-52-6 |
Molecular Formula |
C14H26FNO5 |
Molecular Weight |
307.4 |
Purity |
95 |
Origin of Product |
United States |
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